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Compound of Interest

Compound Name: Cyanogen bromide-13C

CAS No.: 70610-98-9

Cat. No.: B587521

Get Quote

Application Note: High-Fidelity Cyanogen Bromide (CNBr) Cleavage for 13C-Isotope Enriched

Proteomics & NMR

Executive Summary & Scientific Rationale
This guide details the protocol for cleaving proteins using Cyanogen Bromide (CNBr),

specifically tailored for workflows involving

C-stable isotope enriched proteins.

In structural biology (NMR) and quantitative proteomics (MS), researchers often generate

uniformly or selectively

C-labeled proteins. CNBr cleavage is a critical tool in these fields to:

Isolate Domains: Break large, insoluble membrane proteins into soluble peptides suitable for

solution-state NMR.

Simplify Spectra: Reduce spectral crowding in 2D/3D NMR experiments by analyzing smaller

fragments.
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Map Topology: Verify methionine positions in novel proteins.

Critical Isotope Note: There is a common misconception regarding "Cyanogen Bromide-

C" reagents.

If you possess

C-labeled CNBr (N

C-Br): This reagent is NOT suitable for labeling the protein backbone during cleavage. As
detailed in Section 2, the carbon atom from CNBr is eliminated as methyl thiocyanate.

If you possess a

C-labeled Protein: This protocol is designed to maximize recovery of your expensive isotopic
material using volatile solvents to eliminate desalting steps.

Mechanistic Insight: The Fate of the Carbon
To ensure experimental integrity, one must understand the reaction mechanism. CNBr

cleavage is a nucleophilic displacement reaction.

Nucleophilic Attack: The sulfur atom of the Methionine (Met) side chain attacks the

electrophilic carbon of CNBr.[1]

Formation of Cyanosulfonium: A positively charged intermediate is formed.

Intramolecular Rearrangement: The carbonyl oxygen of the Met residue attacks the

-carbon of the side chain.

Cleavage: The peptide bond breaks, converting Met to Homoserine Lactone (HSL) at the C-

terminus of the new fragment.

Byproduct Release: The original methyl group of Met and the carbon-nitrogen group from

CNBr are released as Methyl Thiocyanate (CH

SCN).
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Conclusion: If you use

C-labeled CNBr, the label ends up in the volatile waste (Methyl Thiocyanate), not in your
peptide.

Visualization: Reaction Mechanism & Isotope Fate
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Figure 1: Mechanism of CNBr cleavage.[2] Note that the carbon atom from the reagent (Red) is

eliminated in the waste stream, leaving the protein backbone unlabeled by the reagent itself.

Protocol: Cleavage of C-Enriched Proteins
Safety Warning: CNBr is highly toxic and volatile.[3] It may release HCN gas if not handled

correctly. All steps must be performed in a chemical fume hood. Waste must be quenched with

bleach (NaOCl).
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Reagent Grade/Spec Purpose

Target Protein C-labeled, lyophilized Substrate.

Cyanogen Bromide 5M in Acetonitrile or Solid

Cleavage Reagent.

(Freshness is critical; clear

crystals only).

Formic Acid 70% (v/v) Aqueous

Solvent.[2] Solubilizes

membrane proteins;

protonates side chains.

Nitrogen Gas High Purity
To flush reaction vials (prevent

oxidation).

Sodium Hypochlorite 10% (Bleach) Required for quenching waste.

Step-by-Step Methodology
1. Sample Solubilization (Minimizing Isotope Loss)

Rationale:

C proteins are expensive. We use 70% Formic Acid because it is a powerful solvent for
hydrophobic proteins and is completely volatile, allowing sample recovery by lyophilization
without dialysis (which risks sample loss).

Action: Dissolve the lyophilized

C-protein in 70% Formic Acid to a concentration of 1–5 mg/mL.

Note: If the protein contains disulfide bonds, add 1%

-mercaptoethanol to reduce them, as CNBr cleavage is less efficient on sterically
constrained cystines.

2. Reagent Addition

Action: Add CNBr to the protein solution.
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Ratio: Use a 100-fold molar excess of CNBr relative to Methionine residues.

Calculation: If you have 1 µmol of protein with 5 Mets, you have 5 µmol Met. Add 500 µmol

CNBr.

Tip: CNBr is often supplied as a 5M solution in Acetonitrile. This is safer and easier to

dispense than weighing toxic crystals.

3. Incubation

Action: Flush the reaction vial with Nitrogen gas, cap tightly, and wrap in aluminum foil.

Conditions: Incubate at Room Temperature (20–25°C) for 16–24 hours in the dark.

Why Dark? Prevents non-specific radical side reactions.

Why Acid? Acid keeps the Met nucleophilic enough for attack but protonates amines to

prevent side reactions.

4. Termination & Recovery

Action: Dilute the reaction mixture 1:10 with deionized water. This stops the reaction by

dilution.

Freezing: Flash freeze the sample in liquid nitrogen.

Lyophilization: Lyophilize (freeze-dry) to dryness.

Result: The Formic Acid, CNBr, and Methyl Thiocyanate waste are volatile and will be

removed, leaving the cleaved

C-peptides as a salt-free powder.
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Figure 2: Optimized workflow for handling precious isotope-labeled samples. The use of volatile

acids negates the need for dialysis.
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Issue Probable Cause Solution

Incomplete Cleavage Met Oxidation

Methionine sulfoxide (Met-O)

does not cleave. Pre-treat

sample with 5%

mercaptoethanol to reduce

Met-O back to Met.

Incomplete Cleavage Acid Concentration

Ensure Formic acid is ~70%.

[2] Lower concentrations (e.g.,

50%) may not fully unfold the

protein, shielding internal

Mets.

Yellow/Brown Sample Bromine Contamination

Old CNBr degrades into

Bromine (

). Use only white/colorless

CNBr. Discard yellow reagents.

Side Reactions Trp/Tyr Modification

Perform reaction in the dark

and under Nitrogen to prevent

radical attacks on Tryptophan

or Tyrosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b587521?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Cyanogen_bromide
https://www.researchgate.net/publication/45423342_Cyanogen_bromide_cleavage_of_proteins_in_salt_and_buffer_solutions
http://lclane.net/text/cnbr.html
https://www.benchchem.com/product/b587521/docs#cyanogen-bromide-13c-protein-cleavage-protocol
https://www.benchchem.com/product/b587521/docs#cyanogen-bromide-13c-protein-cleavage-protocol
https://www.benchchem.com/product/b587521/docs#cyanogen-bromide-13c-protein-cleavage-protocol
https://www.benchchem.com/product/b587521/docs#cyanogen-bromide-13c-protein-cleavage-protocol
https://www.benchchem.com/product/b587521?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587521?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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